Cas no 2305-68-2 (3-Quinolinecarbonitrile, 4-hydroxy-7-Methyl-)

• Product Name: 3-Quinolinecarbonitrile, 4-hydroxy-7-Methyl-
• CAS No: 2305-68-2
• MF: C₁₁H₈N₂O
• MW: 184.19402217865
• CID: 832828
• Update Time: 2026-04-29

3-Quinolinecarbonitrile, 4-hydroxy-7-Methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarbonitrile, 4-hydroxy-7-Methyl-
• 4-Hydroxy-7-methyl-3-quinolinecarbonitrile
• 4-HYDROXY-7-METHYLQUINOLINE-3-CARBONITRILE
• 4-Hydroxy-7-methylchinolin-3-carbonitril
• LogP

• Inchi： InChI=1S/C11H8N2O/c1-7-2-3-9-10(4-7)13-6-8(5-12)11(9)14/h2-4,6H,1H3,(H,13,14)
• InChI Key： ZMBJRMRQNFBWCB-UHFFFAOYSA-N
• SMILES： CC1=CC2=C(C=C1)C(=O)C(=CN2)C#N

Computed Properties

• Exact Mass: 184.06374
• Monoisotopic Mass: 184.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.9A^2

Experimental Properties

• Density: 1.31
• Boiling Point: 398.6°C at 760 mmHg
• Flash Point: 194.9°C
• Refractive Index: 1.676
• PSA: 56.91